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For Researchers, Scientists, and Drug Development Professionals

Introduction
Paclitaxel octadecanedioate (ODDA-PTX), a novel prodrug of the widely used

chemotherapeutic agent paclitaxel, has emerged as a promising candidate in oncology

research. This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and relevant experimental protocols. By conjugating paclitaxel with

1,18-octadecanedioic acid, ODDA-PTX is designed for enhanced drug delivery through its non-

covalent binding to human serum albumin (HSA). This interaction facilitates targeted delivery to

tumors that overexpress fatty acid transporters, potentially improving the therapeutic index

compared to conventional paclitaxel formulations.

Chemical Structure and Identification
Paclitaxel octadecanedioate is formed by the esterification of the C-2' hydroxyl group of

paclitaxel with one of the carboxylic acid groups of 1,18-octadecanedioic acid.[1]
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Caption: Chemical structure of Paclitaxel Octadecanedioate.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name

18-[(1S,2R)-1-benzamido-3-

[[(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-

diacetyloxy-2-benzoyloxy-1,9-dihydroxy-

10,14,17,17-tetramethyl-11-oxo-6-

oxatetracyclo[11.3.1.0³,¹⁰.0⁴,⁷]heptadec-13-en-

15-yl]oxy]-3-oxo-1-phenylpropan-2-yl]oxy-18-

oxooctadecanoic acid[2]

Synonyms ODDA-PTX, PTX-FA18[3]

CAS Number 2089211-45-8[2]

Molecular Formula C₆₅H₈₃NO₁₇[2]

Molecular Weight 1150.3 g/mol [2]

Physicochemical Properties
Paclitaxel octadecanedioate is a white to off-white solid. As a prodrug, its activity is

dependent on the in vivo cleavage of the ester bond to release paclitaxel. A notable property is

its poor aqueous solubility, necessitating formulation strategies for administration.
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Table 2: Physicochemical Properties

Property Value Reference

Melting Point

Data not available for ODDA-

PTX. For paclitaxel: 213-216

°C.

[4]

Solubility

DMF: 30 mg/mLDMSO: 25

mg/mLEthanol: 20

mg/mLDMF:PBS (pH 7.2)

(1:3): 0.25 mg/mL

[5]

Appearance
White to off-white crystalline

powder (for Paclitaxel)
[4]

Biological Activity and Mechanism of Action
The biological activity of paclitaxel octadecanedioate is attributed to its active metabolite,

paclitaxel. Paclitaxel is a potent anti-cancer agent that functions by stabilizing microtubules,

which are crucial components of the cell's cytoskeleton. This stabilization disrupts the normal

dynamic process of microtubule assembly and disassembly, leading to cell cycle arrest at the

G2/M phase and subsequent apoptosis (programmed cell death).

ODDA-PTX itself does not promote tubulin polymerization. Its efficacy lies in its ability to bind to

human serum albumin (HSA), forming a non-covalent complex. This complex is then

transported to tumor tissues, which often have a high demand for fatty acids and overexpress

fatty acid transport proteins. This targeted delivery mechanism is believed to enhance the

accumulation of the drug at the tumor site while minimizing systemic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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